Cas no 62188-89-0 (7H-Furo[3,2-g][1]benzopyran-7-one, 9-(2-propenyloxy)-)

• Product Name: 7H-Furo[3,2-g][1]benzopyran-7-one, 9-(2-propenyloxy)-
• CAS No: 62188-89-0
• MF: C₁₄H₁₀O₄
• MW: 242.226804256439
• CID: 454993
• PubChem ID: 12772891
• Update Time: 2025-04-19

7H-Furo[3,2-g][1]benzopyran-7-one, 9-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

• 7H-Furo[3,2-g][1]benzopyran-7-one, 9-(2-propenyloxy)-
• 9-prop-2-enoxyfuro[3,2-g]chromen-7-one
• 9-prop-2-enoxyuro[3,2-g]chromen-7-one
• CHEBI:184015
• 7H-Furo[3,2-g][1]benzopyran-7-one, 9-(2-propen-1-yloxy)-
• 9-(Allyloxy)-7H-furo[3,2-g]chromen-7-one
• 62188-89-0
• DTXSID40509507
• 9-[(Prop-2-en-1-yl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one
• 8-Allyloxypsoralen
• NSKDBUBAOLSDRF-UHFFFAOYSA-N

• Inchi： 1S/C14H10O4/c1-2-6-16-14-12-10(5-7-17-12)8-9-3-4-11(15)18-13(9)14/h2-5,7-8H,1,6H2
• InChI Key： NSKDBUBAOLSDRF-UHFFFAOYSA-N
• SMILES： O1C=CC2C=C3C=CC(=O)OC3=C(C1=2)OCC=C

Computed Properties

• Exact Mass: 242.0579
• Monoisotopic Mass: 242.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• PSA: 48.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Linear furanocoumarins